Ethyl methanesulfonate

Description

Ethyl methanesulfonate (EMS) is an organosulfur compound utilized in biochemical research and experimental mutagenesis . It is a colorless liquid and is classified as an alkylating agent . EMS functions as a chemical mutagen that induces random mutations in genetic material, particularly through G:C to A:T transitions via guanine alkylation . In biological research, EMS is favored for its ability to produce point mutations at a high rate, ranging from $5\times 10^{-4}$ to $5\times 10^{-2}$ per gene, without causing substantial cell death .

EMS is the ethyl ester of methanesulfonic acid, with the chemical formula $CH_3SO_3C_2H_5$ . It is soluble in water, with a solubility of 135 g/L at 25°C . EMS has a vapor pressure of 0.328 mm Hg at 25°C . Exposure to ethyl methanesulfonate is generally limited to laboratory researchers, though it has been identified as a trace contaminant in some pharmaceutical products . Due to its hazardous nature, Ethyl Methanesulfonate should be handled with extreme caution as a carcinogen and a teratogen .

A similar compound is methyl methanesulfonate (MMS), which shares the same mechanism of action as EMS but with a methyl group instead of an ethyl group . Like EMS, MMS is used as a mutagen in scientific research . Both compounds are alkylating agents that can induce mutations in DNA, making them valuable tools for genetic studies .

• CAS No.: 62-50-0
• Product Name: Ethyl methanesulfonate
• Molecular Formula: C3H8O3S
• Molecular Weight: 124.16 g/mol
• IUPAC Name: ethyl methanesulfonate
• Standard InChI: InChI=1S/C3H8O3S/c1-3-6-7(2,4)5/h3H2,1-2H3
• Standard InChIKey: PLUBXMRUUVWRLT-UHFFFAOYSA-N
• SMILES: CCOS(=O)(=O)C
• Canonical SMILES: CCOS(=O)(=O)C
• Appearance: Liquid
• Purity: > 95%
• Synonyms: Ethyl Mesilate; Ethyl Mesylate; Ethyl Methanesulfonate; Ethylmesilate; Ethylmesylate; Ethylmethane Sulfonate; Mesilate, Ethyl; Mesylate, Ethyl; Methanesulfonate, Ethyl; Sulfonate, Ethylmethane
• PubChem Compound: 6113
• Last Modified: Aug 15 2023